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Introduction

Sodium tetraborate decahydrate, commonly known as borax, is a hydrated salt of boric acid

with significant industrial and scientific importance. While often represented by the formula

Na₂B₄O₇·10H₂O, its true structure is more accurately described as Na₂[B₄O₅(OH)₄]·8H₂O.[1][2]

This distinction is critical as it reflects the complex polyborate anion that defines its crystalline

architecture. The structure consists of [B₄O₅(OH)₄]²⁻ anions and chains of sodium-water

octahedra.[3][4] This technical guide provides an in-depth analysis of the crystalline structure of

sodium tetraborate decahydrate, detailing its physicochemical properties, crystallographic data,

and the experimental protocols used for its characterization. It is intended for researchers,

scientists, and professionals in drug development who require a comprehensive understanding

of this compound.

Physicochemical and Crystallographic Properties
The fundamental properties of sodium tetraborate decahydrate are summarized below. The

compound is a white, crystalline solid that is soluble in water and ethylene glycol but poorly

soluble in other organic solvents like acetone and ethanol.[1][2][5][6]

Table 1: Physicochemical Properties of Sodium Tetraborate Decahydrate
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Property Value

Chemical Formula Na₂[B₄O₅(OH)₄]·8H₂O

Molar Mass 381.37 g/mol [1][5][7]

Appearance White crystalline solid[1][5][8]

Density 1.73 g/cm³[1][6]

Melting Point 75 °C (decomposes)[1][2]

Boiling Point 1,575 °C (anhydrous)[1][8]

Solubility in Water 31.7 g/L[2][5]

Refractive Index 1.472[5]

The crystal structure of borax has been determined with high precision using single-crystal X-

ray and neutron diffraction techniques.[3][9] The structure contains tetraborate anions,

[B₄O₅(OH)₄]²⁻, which possess twofold rotation symmetry.[3][4] Within this anion, two boron

atoms are in a trigonal planar coordination (BO₃), and two are in a tetrahedral coordination

(BO₄).[1] These anions form chains linked by hydrogen bonds. The structure also features

zigzag chains of sodium-coordinated water molecules, specifically [Na(H₂O)₆]⁺ octahedra.[3][4]

Table 2: Crystallographic Data for Sodium Tetraborate Decahydrate at 145 K
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Parameter Value

Crystal System Monoclinic

Space Group C2/c

a 11.859(2) Å

b 10.638(2) Å

c 12.193(2) Å

β 106.63(3)°

Volume 1472.9(5) Å³

Z 4

Data Source X-ray Diffraction[3][4]

Structural Relationships and Thermal
Decomposition
The intricate three-dimensional structure of borax is maintained by a network of hydrogen

bonds connecting the tetraborate anions and the sodium-water chains. The relationship

between these core components is visualized below.
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Structural Components of Borax
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Caption: Relationship of ionic units in the borax crystal lattice.

Upon heating, sodium tetraborate decahydrate undergoes a multi-stage thermal

decomposition, losing its water of hydration.[10] This process involves transformation into

intermediate hydrates and finally to an anhydrous form.
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Thermal Decomposition Pathway of Borax

Borax
Na₂[B₄O₅(OH)₄]·8H₂O

Tincalconite
Na₂[B₄O₅(OH)₄]·3H₂O

~74-133 °C
(-5 H₂O) Amorphous Phase

~200 °C
(-3 H₂O) Anhydrous Borax

(α, β, γ forms)

> 420 °C
(Crystallization)
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General Workflow for Crystal Structure Determination

Diffraction Method

Crystal Growth
(Slow Evaporation)

Crystal Selection
& Mounting

Data Collection

X-ray Diffraction
(Locates heavy atoms)

Neutron Diffraction
(Locates H atoms)

Data Processing
(Integration & Scaling)

Structure Solution
(Direct/Patterson Methods)

Structure Refinement
(Least-Squares Fitting)

Final Structural Model
(Atomic Coordinates, Bond Lengths)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1254984?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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